Cas no 2137548-04-8 (methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2137548-04-8
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 6050290
• PubChem ID: 165485570
• Update Time: 2025-06-13

methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1121281
• methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2137548-04-8

• Inchi： 1S/C10H17N3O4/c1-13-9(11)7(6-17-5-4-15-2)8(12-13)10(14)16-3/h4-6,11H2,1-3H3
• InChI Key： GKNUOOQFVTUVRB-UHFFFAOYSA-N
• SMILES： O(CCOC)CC1C(C(=O)OC)=NN(C)C=1N

Computed Properties

• Exact Mass: 243.12190603g/mol
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2137548-04-8): A Comprehensive Overview

Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2137548-04-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of amino, methoxyethoxy, and carboxylate functional groups, contribute to its unique chemical properties and reactivity. In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives, and Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate has emerged as a promising candidate for further investigation.

The molecular structure of Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate can be broken down into several key components. The pyrazole core provides a rigid aromatic framework that is often conducive to interactions with biological targets. The amino group at the 5-position introduces a basic nitrogen atom, which can participate in hydrogen bonding and other forms of non-covalent interactions. Additionally, the 4-(2-methoxyethoxy)methyl substituent adds a hydrophilic moiety, enhancing the solubility and bioavailability of the compound. The methyl group at the 1-position and the carboxylate group at the 3-position further modulate the electronic properties and reactivity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate with greater accuracy. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known bioactive pyrazole derivatives suggests that it may exhibit similar pharmacological effects.

In vitro studies have begun to unravel the mechanistic aspects of Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate's activity. Initial experiments have shown that this compound can inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways. By modulating kinase activity, Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate may be able to disrupt aberrant signaling cascades associated with various diseases. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential applications in oncology research.

The synthesis of Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate presents both challenges and opportunities for medicinal chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to streamline the synthesis process and improve scalability. These advancements are crucial for translating laboratory findings into clinical applications.

As research on Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate progresses, so does our understanding of its potential therapeutic applications. Preclinical studies are being designed to evaluate its efficacy and safety profile in animal models of disease. These studies will provide valuable insights into its pharmacokinetics and potential side effects, paving the way for human clinical trials. The integration of traditional pharmacological approaches with modern biotechnological tools is essential for maximizing the therapeutic potential of this compound.

The future of Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate lies in its ability to inspire new drug discovery efforts. By leveraging its unique structural features and biological activities, researchers can develop novel analogs with enhanced potency and selectivity. Collaborative efforts between academia and industry are necessary to accelerate these endeavors and bring new treatments to patients in need. The journey from a single compound like Methyl 5-amino-4-(2-methoxyethoxy)methyl-1-methyl-1H-pyrazole-3-carboxylate to a marketed drug is long and complex but holds immense promise for advancing human health.